2-Methylbenzoxazole-4-carboxamide

• CAS No.: 171861-88-4
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-methyl-1,3-benzoxazole-4-carboxamide
• InChI: InChI=1S/C9H8N2O2/c1-5-11-8-6(9(10)12)3-2-4-7(8)13-5/h2-4H,1H3,(H2,10,12)
• InChI Key: FFTBZJKGYRMFHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2O1)C(=O)N

Description

2-Methylbenzoxazole-4-carboxamide is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the methyl (2-amino-3-hydroxy)benzoate (3 g; 18.01 mM) in m-xylene (150 ml) was added acetyl chloride (1.518 ml; 21.6 mM). A precipitate was formed; this was left to stir for 30 minutes. On the addition of triethylamine (2.97 ml; 21.6 mM) the solution became translucent. Pyridinium-p-toluene sulphonic acid (1.2 g; 21.6 mM) was added, and the mixture refluxed for 34 hours. The solvent was removed by distillation (vacuum) to yield a brown solid which was column chromatographed (50% ethyl acetate/50% petrol 60/80) to give the desired product as a yellow solid.